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Compound of Interest

Compound Name: 2-(5-Methylhexyl)pyridine

Cat. No.: B15177393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and potential applications of 2-(5-Methylhexyl)pyridine. Due to the limited

availability of specific experimental data for this compound, this guide leverages established

principles of organic chemistry and draws comparisons with structurally similar molecules.

Molecular Structure and Identification
2-(5-Methylhexyl)pyridine is a substituted pyridine derivative. The pyridine ring, a heterocyclic

aromatic compound, is substituted at the 2-position with a 5-methylhexyl group.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 2-(5-Methylhexyl)pyridine

Molecular Formula C₁₂H₁₉N

Molecular Weight 177.29 g/mol

Canonical SMILES CC(C)CCCCc1ccccn1

InChI Key
InChI=1S/C12H19N/c1-11(2)8-6-4-7-12-9-5-3-

10-13-12/h3,5,9-11H,4,6-8H2,1-2H3
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Physicochemical Properties
The physicochemical properties of 2-(5-Methylhexyl)pyridine can be estimated based on its

structure and data from analogous compounds like 5-hexyl-2-methylpyridine.[1][2][3] The

presence of the alkyl chain makes the molecule largely nonpolar, suggesting low solubility in

water and good solubility in organic solvents.

Table 2: Estimated Physicochemical Properties

Property Estimated Value Notes

Boiling Point ~250-260 °C
Estimated based on isomers

and related alkylpyridines.[3]

logP (Octanol/Water) ~4.0-4.5
Indicative of high lipophilicity.

[3]

Water Solubility Low
Expected due to the long alkyl

chain.[3]

Appearance Colorless to pale yellow liquid Typical for alkylpyridines.[4][5]

Synthesis and Reactivity
The synthesis of 2-(5-Methylhexyl)pyridine can be approached through several established

methods for the alkylation of pyridine rings. A common strategy involves the reaction of a

pyridine derivative with an appropriate alkylating agent.

A plausible synthetic route involves the reaction of 2-halopyridine with a Grignard reagent

derived from 1-bromo-5-methylhexane. This approach is a standard method for forming

carbon-carbon bonds at the 2-position of the pyridine ring.

Experimental Protocol: Synthesis of 2-(5-Methylhexyl)pyridine via Grignard Reaction

Preparation of the Grignard Reagent:

In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen),

add magnesium turnings.
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Slowly add a solution of 1-bromo-5-methylhexane in anhydrous diethyl ether or

tetrahydrofuran (THF) to initiate the reaction.

The reaction mixture is typically stirred until the magnesium is consumed, forming (5-

methylhexyl)magnesium bromide.

Coupling Reaction:

In a separate flask, dissolve 2-bromopyridine or 2-chloropyridine in an anhydrous solvent

like THF.

Cool the solution of the pyridine halide to a low temperature (e.g., 0 °C or -78 °C).

Slowly add the prepared Grignard reagent to the solution of the pyridine halide.

The reaction mixture is allowed to warm to room temperature and stirred for a specified

period to ensure complete reaction.

Work-up and Purification:

The reaction is quenched by the slow addition of an aqueous solution of a mild acid (e.g.,

ammonium chloride).

The aqueous layer is extracted with an organic solvent (e.g., diethyl ether or ethyl

acetate).

The combined organic layers are washed with brine, dried over an anhydrous salt (e.g.,

sodium sulfate or magnesium sulfate), and the solvent is removed under reduced

pressure.

The crude product is then purified by column chromatography on silica gel or by distillation

under reduced pressure to yield pure 2-(5-Methylhexyl)pyridine.

Logical Workflow for Synthesis
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Generalized Synthesis of 2-(5-Methylhexyl)pyridine

Reactants

Reaction Steps

Products

1-bromo-5-methylhexane

Grignard Reagent Formation
(Anhydrous Ether/THF)

Magnesium2-Halopyridine

Coupling Reaction
(Low Temperature)

(5-methylhexyl)magnesium bromideAqueous Work-up
(e.g., NH4Cl solution)

Purification
(Chromatography/Distillation)

2-(5-Methylhexyl)pyridine

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2-(5-Methylhexyl)pyridine.

Spectroscopic Characterization
While specific spectra for 2-(5-Methylhexyl)pyridine are not readily available, the expected

spectroscopic data can be predicted based on its structure.

Table 3: Predicted Spectroscopic Data
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Technique Expected Features

¹H NMR

- Aromatic protons of the pyridine ring (δ 7.0-8.5

ppm).- Protons of the methylhexyl chain, with

characteristic splitting patterns. The two methyl

groups on the hexyl chain would appear as a

doublet.

¹³C NMR

- Aromatic carbons of the pyridine ring (δ 120-

160 ppm).- Aliphatic carbons of the methylhexyl

chain (δ 10-40 ppm).

Mass Spec.

- A molecular ion peak (M⁺) corresponding to

the molecular weight (177.29).- Fragmentation

patterns characteristic of an alkylpyridine,

including loss of alkyl fragments.

IR Spec.

- C-H stretching from the aromatic pyridine ring

(~3000-3100 cm⁻¹).- C-H stretching from the

aliphatic alkyl chain (~2850-2960 cm⁻¹).- C=C

and C=N stretching from the pyridine ring

(~1400-1600 cm⁻¹).

Potential Applications and Biological Activity
Pyridine and its derivatives are of significant interest in medicinal chemistry and drug

development due to their presence in numerous biologically active compounds.[6][7] They can

act as key scaffolds in drugs and can engage in various biological interactions.[7][8]

The lipophilic nature imparted by the 5-methylhexyl side chain in 2-(5-Methylhexyl)pyridine
suggests potential for good membrane permeability, a desirable trait for drug candidates

targeting intracellular components. The pyridine nitrogen can act as a hydrogen bond acceptor,

a common interaction in drug-receptor binding.

Potential areas of application for novel pyridine derivatives like 2-(5-Methylhexyl)pyridine
include:
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Antimicrobial and Antiviral Agents: Pyridine derivatives have shown a broad spectrum of

antimicrobial and antiviral activities.[9]

Central Nervous System (CNS) Active Agents: The pyridine scaffold is present in many drugs

that act on the CNS.[7]

Agrochemicals: Many pesticides and herbicides are based on the pyridine structure.[5]

Further research and biological screening are necessary to determine the specific activities and

potential therapeutic applications of 2-(5-Methylhexyl)pyridine.

Signaling Pathway Hypothesis

Hypothetical Target Interaction of a Pyridine Derivative

2-(5-Methylhexyl)pyridine

Target Receptor/Enzyme
(e.g., Kinase, GPCR)

Binding

Downstream Signaling Cascade

Activation/Inhibition

Cellular Response
(e.g., Apoptosis, Proliferation Change)
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Caption: Hypothetical interaction of a pyridine derivative with a biological target.
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Conclusion
2-(5-Methylhexyl)pyridine is a pyridine derivative with potential for further investigation in

various scientific fields, particularly in drug discovery and materials science. This guide

provides a foundational understanding of its structure, estimated properties, and potential

synthesis routes. Experimental validation of the data presented herein is essential for

advancing the study of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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